Cas no 2228939-53-3 (1-{imidazo1,2-apyridin-3-yl}-N-methylcyclopropan-1-amine)

• Product Name: 1-{imidazo1,2-apyridin-3-yl}-N-methylcyclopropan-1-amine
• CAS No: 2228939-53-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6524732
• PubChem ID: 165660921
• Update Time: 2025-06-09

1-{imidazo1,2-apyridin-3-yl}-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo1,2-apyridin-3-yl}-N-methylcyclopropan-1-amine
• 2228939-53-3
• 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine
• EN300-1748429

• Inchi： 1S/C11H13N3/c1-12-11(5-6-11)9-8-13-10-4-2-3-7-14(9)10/h2-4,7-8,12H,5-6H2,1H3
• InChI Key： SLOFMQCVOCTIHZ-UHFFFAOYSA-N
• SMILES： N(C)C1(C2=CN=C3C=CC=CN23)CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-{imidazo1,2-apyridin-3-yl}-N-methylcyclopropan-1-amine

Research Brief on 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine (CAS: 2228939-53-3): Recent Advances and Applications

The compound 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine (CAS: 2228939-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed publications, patent filings, and conference proceedings, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the role of 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The imidazo[1,2-a]pyridine scaffold, in particular, has been extensively investigated for its ability to modulate various biological targets, including kinases, G-protein-coupled receptors (GPCRs), and ion channels. The incorporation of the cyclopropane ring and methylamine moiety in this compound further enhances its potential as a versatile building block for drug discovery.

One of the most notable advancements in the study of this compound is its application in the development of central nervous system (CNS) therapeutics. Preclinical studies have demonstrated that derivatives of 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine exhibit high affinity for serotonin and dopamine receptors, suggesting potential utility in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, the compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration, makes it an attractive candidate for further optimization.

In the context of oncology, researchers have explored the antitumor activity of 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine derivatives. Recent in vitro and in vivo studies have shown that these compounds can inhibit the proliferation of cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR cascade. The ability to selectively induce apoptosis in cancer cells while sparing normal cells underscores the therapeutic potential of this chemical scaffold.

The synthesis of 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine has also been a subject of recent innovation. Novel synthetic routes have been developed to improve yield, scalability, and purity, addressing some of the challenges associated with its production. For instance, a recent patent application disclosed a streamlined, one-pot synthesis method that significantly reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective.

Looking ahead, the continued exploration of 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine and its derivatives holds great promise for the discovery of new therapeutic agents. Future research directions may include the development of more selective analogs, the investigation of combination therapies, and the elucidation of the compound's mechanism of action at the molecular level. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable treatments.

In conclusion, 1-{imidazo[1,2-a]pyridin-3-yl}-N-methylcyclopropan-1-amine (CAS: 2228939-53-3) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features, coupled with its demonstrated biological activity, make it a compelling subject for ongoing and future research. This brief underscores the importance of continued investment in the study of such compounds to unlock their full therapeutic potential.